Cas no 2472560-11-3 ((2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid)

• Product Name: (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid
• CAS No: 2472560-11-3
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• MDL: MFCD31812911
• CID: 4770944
• Update Time: 2025-06-26

(2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid

• MDL： MFCD31812911
• Inchi： 1S/C16H19NO6/c1-11-7-8-17(13(9-11)14(18)19)15(20)23-16(21)22-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,18,19)/t11-,13+/m0/s1
• InChI Key： MIJWGDCRHLERAU-WCQYABFASA-N
• SMILES： N1(C(OC(OCC2C=CC=CC=2)=O)=O)CC[C@H](C)C[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid

The Compound CAS No 2472560-11-3: (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic Acid

The compound with CAS No 2472560-11-3, known as (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and its potential applications in drug development. The name itself highlights several key structural features: the "Cbz" group refers to the carbobenzyloxy protecting group, while the "piperidine" indicates a six-membered ring with one nitrogen atom. The "(2R,4S)" designation specifies the stereochemistry at the second and fourth carbon atoms, which is crucial for determining the compound's biological activity and pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, particularly its enantiomeric purity and stability under various conditions. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure and stereochemistry. The compound's dicarboxylic acid functionality suggests potential applications in peptide synthesis or as a building block for more complex molecules. Furthermore, its stereochemical configuration has been linked to enhanced bioavailability and reduced toxicity in preclinical models, making it a promising candidate for further exploration in therapeutic contexts.

In terms of synthesis, the compound is typically prepared through a multi-step process involving asymmetric induction to achieve the desired stereochemistry. Key steps include the formation of the piperidine ring, introduction of the Cbz group, and subsequent functionalization to install the dicarboxylic acid moiety. These steps require meticulous control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

The biological evaluation of (2R,4S)-1-Cbz-4-methyl-piperidine-2-dicarboxylic acid has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to modulate specific cellular pathways implicated in diseases such as cancer and neurodegenerative disorders. Additionally, preliminary pharmacokinetic studies indicate favorable absorption profiles, suggesting that it could be developed into an orally bioavailable drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

From an analytical standpoint, the compound's structural complexity presents unique challenges for characterization. Techniques such as X-ray crystallography have been instrumental in confirming its three-dimensional arrangement, while computational modeling has provided insights into its electronic properties and potential interactions with biological targets. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of such molecules.

In conclusion, CAS No 2472560-11-3 represents a cutting-edge molecule with significant potential in drug discovery and development. Its intricate structure, coupled with recent advances in synthetic methodologies and biological evaluation, positions it as a valuable asset in the arsenal of modern medicinal chemistry.